N-(4,5-dimethylthiazol-2-yl)-3-((4-methoxyphenyl)sulfonyl)propanamide

• IUPAC Name: N-(4,5-dimethyl-1,3-thiazol-2-yl)-3-(4-methoxyphenyl)sulfonylpropanamide
• InChI: InChI=1S/C15H18N2O4S2/c1-10-11(2)22-15(16-10)17-14(18)8-9-23(19,20)13-6-4-12(21-3)5-7-13/h4-7H,8-9H2,1-3H3,(H,16,17,18)
• InChI Key: JKTMKGDIWGAZLH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)NC(=O)CCS(=O)(=O)C2=CC=C(C=C2)OC)C
• Molecular Formula: C15H18N2O4S2
• Molecular Weight: 354.4 g/mol

Description

N-(4,5-dimethylthiazol-2-yl)-3-((4-methoxyphenyl)sulfonyl)propanamide, commonly known as DMSO, is a highly versatile organic solvent that is widely used in scientific research. DMSO is a colorless, odorless, and hygroscopic liquid that has a wide range of applications in the fields of chemistry, biology, and medicine.

Mechanism of Action

The mechanism of action of DMSO is not fully understood. It is believed to interact with cell membranes and alter their permeability, allowing for the penetration of drugs and other molecules. DMSO is also thought to have antioxidant properties and can scavenge free radicals, protecting cells from oxidative damage.
Biochemical and Physiological Effects:
DMSO has a wide range of biochemical and physiological effects. It has been shown to inhibit inflammation, reduce pain, and improve wound healing. DMSO has also been shown to have antifungal, antibacterial, and antiviral properties. Additionally, DMSO has been shown to have neuroprotective effects and may have potential therapeutic applications in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

DMSO has several advantages in laboratory experiments. It is a highly versatile solvent that can dissolve a wide range of compounds. It is also a cryoprotectant and can be used to preserve cells, tissues, and organs. Additionally, DMSO is a penetration enhancer and can improve the delivery of drugs and other molecules across biological membranes.
However, DMSO also has limitations in laboratory experiments. It can be toxic to cells at high concentrations and can interfere with some assays. DMSO can also alter the activity of enzymes and proteins, which can affect the results of experiments.

Future Directions

There are several future directions for the use of DMSO in scientific research. One area of interest is the development of new drug delivery systems that utilize DMSO as a penetration enhancer. Another area of interest is the use of DMSO in regenerative medicine, where it may have potential therapeutic applications in the treatment of tissue and organ damage. Additionally, the neuroprotective effects of DMSO suggest that it may have potential therapeutic applications in the treatment of neurological disorders.

Synthesis Methods

DMSO is synthesized by the reaction of dimethyl sulfoxide and thionyl chloride. The reaction takes place in the presence of a catalyst, such as triethylamine, and yields DMSO as the main product. The synthesis of DMSO is a relatively simple process that can be carried out in a laboratory setting.

Scientific Research Applications

DMSO is widely used in scientific research as a solvent, cryoprotectant, and penetration enhancer. It is commonly used to dissolve drugs, peptides, and other biomolecules for in vitro and in vivo studies. DMSO is also used as a cryoprotectant for the preservation of cells, tissues, and organs. Additionally, DMSO is used as a penetration enhancer in transdermal drug delivery systems.